Cas no 78751-46-9 (1-(propan-2-yl)pyrene)
1-(propan-2-yl)pyrene structure
Product Name:1-(propan-2-yl)pyrene
CAS No:78751-46-9
MF:C19H16
MW:244.330345153809
CID:1793850
PubChem ID:157244
Update Time:2025-04-21
1-(propan-2-yl)pyrene Chemical and Physical Properties
Names and Identifiers
-
- 1-(propan-2-yl)pyrene
- 1-Isopropylpyrene
- pyrene, 1-(1-methylethyl)-
- 78751-46-9
- InChI=1/C19H16/c1-12(2)16-10-8-15-7-6-13-4-3-5-14-9-11-17(16)19(15)18(13)14/h3-12H,1-2H
- DTXSID70229266
-
- Inchi: 1S/C19H16/c1-12(2)16-10-8-15-7-6-13-4-3-5-14-9-11-17(16)19(15)18(13)14/h3-12H,1-2H3
- InChI Key: NKYGXKGQZDYKBR-UHFFFAOYSA-N
- SMILES: C12C3=CC=C4C=CC=C(C=CC1=C(C=C3)C(C)C)C=24
Computed Properties
- Exact Mass: 244.125
- Monoisotopic Mass: 244.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.152
- Boiling Point: 396.7°C at 760 mmHg
- Flash Point: 186.7°C
- Refractive Index: 1.752
1-(propan-2-yl)pyrene Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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